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CAS No.: 6625-78-1
Cat. No.: B1266725
Get Quote
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2-(Benzyloxy)propanoic acid, also known as O-benzyl-lactic acid, is a carboxylic acid
derivative of significant interest in organic synthesis, particularly as a chiral building block in the
development of pharmaceuticals and agrochemicals. Its structure, featuring a benzyloxy group
attached to the second carbon of a propanoic acid backbone, imparts unique chemical
properties that are leveraged in complex molecular constructions.

A critical aspect for any researcher utilizing this compound is the understanding of its
stereochemistry. The chiral center at the C2 position means the acid exists as two distinct
enantiomers, (S) and (R), as well as a racemic mixture. Each form possesses a unique
Chemical Abstracts Service (CAS) number, and their biological and chemical behaviors can
differ significantly. It is therefore imperative to identify the specific sterecisomer required for a
given application.

e (S)-2-(Benzyloxy)propanoic acid: CAS Number 33106-32-0[1]
e (R)-(+)-2-(Benzyloxy)propanoic acid: CAS Number 100836-85-9

e 2-(Benzyloxy)propanoic acid (Racemic): CAS Number 6625-78-1[2]
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This guide will provide a comprehensive overview of the properties, synthesis, and applications
of 2-(Benzyloxy)propanoic acid, with a focus on the practical knowledge required by
professionals in drug development and chemical research.

Physicochemical Properties: A Comparative
Overview

The physical and chemical properties of 2-(Benzyloxy)propanoic acid are fundamental to its
handling, storage, and application in synthesis. The properties can vary slightly between the
enantiomeric forms.

Table 1: Key Physicochemical Properties of 2-(Benzyloxy)propanoic Acid Enantiomers
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(S)-2- (R)-(+)-2-
Property (Benzyloxy)propan (Benzyloxy)propan General (Racemic)
oic acid oic acid
CAS Number 33106-32-0[1] 100836-85-9 6625-78-1[2]
Molecular Formula C10H1203][1] C10H1203 C10H1203[2]
Molecular Weight 180.20 g/mol [1] 180.20 g/mol 180.20 g/mol [2]
White to off-white ) )
Appearance ) ] Solid Solid
crystalline solid
Melting Point 108-112 °C 52-55 °C Not specified
- _ 328.16 °C at 760 N N
Boiling Point Not specified Not specified
mmHg
Purity >95% >97.0% (HPLC) Not specified
_ o B [a]20/D +77+3°, ¢ = _
Optical Activity Not specified Not applicable

1% in methanol

Moderately soluble in

Solubility methanol and ethyl Not specified Not specified
acetate
Store at 2-8 °C,

Storage protected from Not specified Not specified

moisture and light

The significant difference in melting points between the (S) and (R) enantiomers as reported by

different suppliers highlights the importance of consulting the specific documentation for the

material being used.

Synthesis Protocol: Preparation of (R)-2-
(Benzyloxy)propanoic Acid

The synthesis of enantiomerically pure 2-(Benzyloxy)propanoic acid is crucial for its

application in stereospecific drug development. A common strategy involves the benzylation of
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a chiral lactic acid ester, followed by hydrolysis. This approach is advantageous due to the
availability of both (R) and (S) forms of lactic acid derivatives at a low cost.

A patented method describes a synthesis pathway that avoids the formation of hazardous
gases and is suitable for larger-scale production.[3] The process involves two main stages: the
synthesis of the intermediate ester and its subsequent hydrolysis.

Experimental Workflow: Synthesis of (R)-2-
(Benzyloxy)propanoic Acid
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Caption: Workflow for the synthesis of (R)-2-(Benzyloxy)propanoic acid.
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Detailed Step-by-Step Methodology

Part 1: Synthesis of (R)-2-(benzyloxy)methyl propionate (Intermediate)

Reactor Setup: In a suitable reaction vessel equipped with a stirrer and under an inert
atmosphere (e.g., nitrogen), combine (R)-methyl lactate and a benzyl halide (e.g., benzyl
bromide).

Base Addition: Slowly add sodium tert-amylate to the reaction system.[3]

o Causality: Sodium tert-amylate acts as a strong, non-nucleophilic base to deprotonate the
hydroxyl group of the lactate, facilitating the subsequent Williamson ether synthesis with
the benzyl halide. This choice of base is noted for improving safety by avoiding the
formation of flammable gases.[3]

Reaction Monitoring: Monitor the reaction progress by a suitable analytical method, such as
Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting material
is consumed.

Work-up: Upon completion, quench the reaction and perform an appropriate work-up to
isolate the crude (R)-2-(benzyloxy)methyl propionate. Purification can be achieved via
distillation or column chromatography.

Part 2: Hydrolysis to (R)-2-(Benzyloxy)propanoic Acid

Saponification: Mix the synthesized intermediate ester with an aqueous alkaline solution,
such as sodium hydroxide or potassium hydroxide.[3]

Reflux: Heat the mixture to reflux for 1-2 hours to ensure complete hydrolysis of the ester to
the carboxylate salt.[3]

Acidification: After cooling the reaction mixture to room temperature, carefully acidify it with a
suitable acid (e.g., HCI) to precipitate the final product, (R)-2-(Benzyloxy)propanoic acid.

Isolation and Purification: Isolate the solid product by filtration, wash with cold water to
remove inorganic salts, and dry under a vacuum. The purity can be assessed by HPLC and
melting point analysis.
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Applications in Research and Drug Development

2-(Benzyloxy)propanoic acid and its derivatives are valuable intermediates in the
pharmaceutical and materials science sectors. The presence of the carboxylic acid and the
protected hydroxyl group allows for versatile chemical modifications.

Pharmaceutical Synthesis

» Chiral Building Block: It serves as a key intermediate in the synthesis of more complex
molecules where stereochemistry is vital for biological activity. This includes its use in
preparing side chains for anti-cancer drugs like Docetaxel and Cabazitaxel.[4]

» Non-Steroidal Anti-Inflammatory Drugs (NSAIDs): The propanoic acid moiety is a common
feature in many NSAIDs. Derivatives of 2-(Benzyloxy)propanoic acid are explored for
creating new anti-inflammatory agents.[5]

o GPR34 Antagonists: Recent research has identified derivatives of (S)-2-
(Benzyloxy)propanoic acid as a new class of antagonists for the G protein-coupled
receptor 34 (GPR34).[6][7] These compounds show potential in treating neuropathic pain by
inhibiting specific signaling pathways.[6][7]

Lysophosphatidylserine
(GPR34 Agonist) Activates

Blocks | GPR34 Receptor | 291 o (£Ri1/2 Phosphorylation |— Contributes o Ne“rs(?gsgl‘i'ﬁgpa'"

(S)-2-(Benzyloxy)propanoic
Acid Derivative (Antagonist)

Click to download full resolution via product page

Caption: Logical pathway of GPR34 antagonism by a derivative.

Other Industrial and Research Applications

o Agrochemicals: The compound functions as a building block for preparing fungicides through
esterification reactions.
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e Materials Science: The propanoic acid framework is utilized in the formation of metal-organic
frameworks (MOFs), which have applications in gas storage. It has also been explored in the
creation of luminescent sensors through metal coordination chemistry.

Safety and Handling

Proper handling of 2-(Benzyloxy)propanoic acid is essential in a laboratory setting. According
to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this
compound is associated with several hazards.

e GHS Hazard Statements: H315 (Causes skin irritation), H317 (May cause an allergic skin
reaction), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

[2]

 Signal Word: Warning[2]

Recommended Personal Protective Equipment (PPE)
and Precautions

e Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.[8]

o Personal Protective Equipment: Wear protective gloves, chemical-resistant clothing, and
safety goggles or a face shield.[8] For operations that may generate dust, a NIOSH-
approved respirator (such as an N95 dust mask) is recommended.

e Handling: Avoid breathing dust, mist, or vapors. Wash skin thoroughly after handling. Take
precautionary measures against static discharge.

o Storage: Keep containers tightly sealed and store in a dry, cool, and well-ventilated place.
The compound is sensitive to hydrolysis and should be protected from moisture.

Conclusion

2-(Benzyloxy)propanoic acid is a versatile and valuable chiral synthon for research and
development professionals. A thorough understanding of its stereocisomers, each with a unique
CAS number, is the first step toward its effective use. Its applications, particularly in the
synthesis of stereospecific pharmaceuticals, underscore its importance in modern medicinal
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chemistry. By adhering to the outlined synthesis strategies and rigorous safety protocols,

researchers can confidently and safely leverage the unique chemical properties of this

compound to advance their scientific objectives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

